PTAD-PEG8-alkyne

• Molecular Formula: C31H48N4O13
• Molecular Weight: 684.7 g/mol
• InChI: InChI=1S/C31H48N4O13/c1-3-8-40-11-13-42-15-17-44-19-21-46-23-24-47-22-20-45-18-16-43-14-12-41-9-6-29(36)32-7-10-48-27-5-4-26(25-28(27)39-2)35-30(37)33-34-31(35)38/h1,4-5,25H,6-24H2,2H3,(H,32,36)(H,33,37)(H,34,38)
• InChIKey: JQNOVAWNABVFME-UHFFFAOYSA-N

PTAD-PEG8-alkyne Cleavable ADC Linker

PTAD-PEG8-alkyne is a heterobifunctional, cleavable antibody-drug conjugate (ADC) linker belonging to the 4-phenyl-1,2,4-triazoline-3,5-dione (PTAD) class. It integrates a PTAD moiety for selective tyrosine bioconjugation, a discrete eight-unit polyethylene glycol (PEG₈) spacer (MW 684.73 Da; formula C₃₁H₄₈N₄O₁₃), and a terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) . The PTAD-tyrosine linkage has been demonstrated to withstand extremes of pH, temperature, and exposure to human blood plasma, distinguishing it from conventional maleimide-based conjugates [1]. The PEG₈ chain is deliberately engineered to balance hydrophilicity and pharmacokinetic performance, enabling homogeneous high-drug-load ADCs with reduced aggregation relative to shorter PEG variants [2].

Bioconjugation PTAD-based tyrosine-click linkage reported to withstand diverse pH and plasma conditions

Spacer Discrete PEG₈ chain designed to balance hydrophilicity and limit ADC aggregation at high DAR

Handle Terminal alkyne enables CuAAC conjugation with azide-functionalized payload libraries

• [1] Ban H, Gavrilyuk J, Barbas CF III. Facile and Stabile Linkages through Tyrosine: Bioconjugation Strategies with the Tyrosine-Click Reaction. Bioconjugate Chem. 2013;24(4):520-532. doi:10.1021/bc300665t View Source
• [2] Lyon RP, Bovee TD, Doronina SO, Burke PJ, Hunter JH, Neff-LaFord HD, et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology. 2015;33:733-735. doi:10.1038/nbt.3212 View Source

PTAD-PEG8-alkyne: Irreplaceable ADC Linker

ADC linker performance is exquisitely sensitive to three interconnected design parameters: PEG spacer length, terminal click-chemistry handle identity, and the bioconjugation chemistry of the antibody-anchoring group. Substituting PTAD-PEG8-alkyne with PTAD-PEG4-alkyne shortens the PEG chain by four ethylene oxide units, which has been shown to increase ADC hydrophobicity, accelerate plasma clearance, and elevate aggregate content at high drug-to-antibody ratios (DARs) [1][2]. Replacing the terminal alkyne with an azide (e.g., PTAD-PEG8-azide) inverts the click-chemistry polarity, preventing direct conjugation to azide-bearing payloads and forcing a redesign of the entire payload-linker assembly [3]. Swapping the PTAD-tyrosine anchor for a maleimide-cysteine system sacrifices the documented pH, thermal, and plasma stability of the triazolinedione linkage, which is known to undergo retro-Michael deconjugation in circulation [4]. These differences are not cosmetic; they directly alter DAR homogeneity, in vivo exposure, and therapeutic index.

PEG4-alkyne

Shorter PEG chain may increase ADC hydrophobicity, elevate aggregate content, and accelerate plasma clearance relative to PEG₈.

PTAD-PEG8-azide

Inverted click-chemistry polarity requires alkyne-bearing payloads; incompatible with standard azide-payload libraries without resynthesis.

Maleimide-PEG8-alkyne

Maleimide-cysteine anchor may undergo retro-Michael deconjugation in circulation, potentially compromising DAR stability and exposure profile.

• [1] Lyon RP, Bovee TD, Doronina SO, Burke PJ, Hunter JH, Neff-LaFord HD, et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology. 2015;33:733-735. doi:10.1038/nbt.3212 View Source
• [2] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source
• [3] TargetMol. PTAD-PEG8-azide (Cat. No. T204495) – Technical Datasheet. MW: 715.75 g/mol; Formula: C₃₀H₄₉N₇O₁₃. View Source
• [4] Ban H, Gavrilyuk J, Barbas CF III. Facile and Stabile Linkages through Tyrosine: Bioconjugation Strategies with the Tyrosine-Click Reaction. Bioconjugate Chem. 2013;24(4):520-532. doi:10.1021/bc300665t View Source

PTAD-PEG8-alkyne Differentiation Evidence

Reduced ADC Aggregation with PEG₈ Spacer

When constructing homogeneous DAR8 ADCs, PTAD-PEG8-alkyne's eight-unit PEG spacer yields substantially lower aggregate content than the four-unit PEG variant (PTAD-PEG4-alkyne). Hydrophobic interaction chromatography (HIC) analysis of pendant-type PEG-DAR8 ADCs demonstrated that increasing PEG chain length from 4 to 8 units progressively decreases overall conjugate hydrophobicity, and native size-exclusion chromatography confirmed that the aggregate content decreases as PEG length increases [1]. The underlying mechanism is the enhanced aqueous solubility of the PEG₈ chain, which more effectively masks the hydrophobicity of the conjugated payload and prevents inter-ADC hydrophobic clustering—a phenomenon that limits DAR8 feasibility with shorter PEG linkers [2].

PEG8 vs PEG4 aggregation

Reported

HIC/SEC at DAR8: PEG₈ linker yields lower hydrophobicity and reduced aggregate content vs. PEG₄ linker (ranking confirmed)

Supports monomeric high-DAR ADC design with reduced inter-ADC clustering risk.

Study: trastuzumab DAR8 with ValCit-cleavable pendant PEG linkers; SEC at 40°C.

Evidence Dimension	ADC aggregation propensity at DAR8
Target Compound Data	PTAD-PEG8-alkyne-equipped DAR8 ADCs: lower hydrophobicity by HIC and reduced aggregate content by SEC (qualitative ranking: PEG8 < PEG4 hydrophobicity) [1]
Comparator Or Baseline	PTAD-PEG4-alkyne DAR8 ADC: higher hydrophobicity and greater aggregate content by SEC [1]
Quantified Difference	Aggregate content decreases as PEG length increases from 4 to 8 units; specific % aggregation values not reported in the abstract but trend is directionally confirmed by both HIC and SEC [1]
Conditions	Trastuzumab-based DAR8 ADCs with ValCit-cleavable pendant-type PEG linkers; HIC and native SEC analysis at 40°C in formulation buffer [1]

Why This Matters

Lower aggregation at DAR8 directly translates to higher yield of monomeric ADC during manufacturing, improved shelf-life, and reduced risk of rapid immune-mediated clearance in vivo.

• [1] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source
• [2] Lyon RP, Bovee TD, Doronina SO, Burke PJ, Hunter JH, Neff-LaFord HD, et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology. 2015;33:733-735. doi:10.1038/nbt.3212 View Source

PEG₈ Spacer Enhances ADC Pharmacokinetics

In head-to-head pharmacokinetic studies, DAR8 ADCs constructed with PEG8-containing linkers exhibited a superior PK profile compared to those with PEG4 linkers. Specifically, DAR8-ADCs with PEG8 and PEG12 showed better pharmacokinetic performance—slower plasma clearance and higher systemic exposure—than DAR8-ADCs with PEG4 and DAR4-ADCs without PEG [1]. The mechanistic basis, established by Lyon et al., is that ADC hydrophobicity-driven non-specific cellular uptake accelerates clearance; longer PEG chains create a more effective hydrophilic shield, reducing non-specific interactions and slowing catabolism [2]. Faster-clearing ADCs with very short or no PEG produced higher peak tissue concentrations of free MMAE at early post-dose time points, correlating with reduced tolerability [3].

PK ranking by spacer length

Reported

Plasma exposure: PEG12 ≈ PEG8 > PEG4 >> no PEG. Slower clearance observed with longer PEG chains.

Supports selection for ADC constructs requiring sustained systemic exposure.

Rodent PK of trastuzumab DAR8-MMAE; exposure ranking directional.

Evidence Dimension	Pharmacokinetic profile ranking (plasma exposure and clearance rate)
Target Compound Data	DAR8-ADC with PEG8 linker: better PK profile (slower clearance, higher exposure) compared to PEG4 and non-PEGylated DAR4-ADC [1]
Comparator Or Baseline	DAR8-ADC with PEG4 linker: inferior PK profile; DAR4-ADC without PEG: poorest PK profile [1]
Quantified Difference	PK ranking: PEG12 ≈ PEG8 > PEG4 >> no PEG (quantitative clearance or AUC values not specified in the abstract; directional superiority confirmed) [1]
Conditions	Trastuzumab DAR8 ADCs with auristatin E (MMAE) payload; pharmacokinetic evaluation in rodent models [1]

Why This Matters

Improved PK—specifically slower clearance and higher sustained exposure—is directly linked to enhanced in vivo anti-tumor efficacy and a wider therapeutic window, as demonstrated by the stronger activity of PEG8-DAR8 ADCs in xenograft models.

• [1] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source
• [2] Lyon RP, Bovee TD, Doronina SO, Burke PJ, Hunter JH, Neff-LaFord HD, et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology. 2015;33:733-735. doi:10.1038/nbt.3212 View Source
• [3] Simmons J, Zapata F, Neff-LaFord H, Hunter J, Cochran J, Burke P, Lyon RP. Reducing toxicity of antibody-drug conjugates through modulation of pharmacokinetics. Cancer Res. 2017;77(13 Suppl):Abstract 60. doi:10.1158/1538-7445.AM2017-60 View Source

Alkyne vs. Azide Click Chemistry Compatibility

PTAD-PEG8-alkyne terminates in an alkyne group and is specifically designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-containing payload molecules . Its closest PEG8-length comparator, PTAD-PEG8-azide (MW 715.75 Da vs. 684.73 Da for PTAD-PEG8-alkyne), bears an azide group and requires alkyne-functionalized payloads . This functional-group inversion is not interchangeable: the choice dictates the entire downstream payload synthesis strategy and the commercial availability of compatible cytotoxin-linker modules. The alkyne handle also enables compatibility with strain-promoted azide-alkyne cycloaddition (SPAAC) reagents containing DBCO or BCN groups when copper-free conditions are required . Furthermore, the alkyne variant avoids the potential reduction of azide groups by intracellular thiols, preserving conjugation fidelity under reducing conditions.

Alkyne vs azide handle

Data to verify

Alkyne (MW 684.73 Da); DMSO solubility ~182.55 mM. Azide (MW 715.75 Da); DMSO solubility ~174.64 mM. Functional-group inversion determines payload compatibility.

Dictates payload synthesis strategy; alkyne handle matches standard azide-payload libraries.

Supplier data; independent validation recommended.

Evidence Dimension	Terminal functional group identity and click-chemistry reactivity direction
Target Compound Data	PTAD-PEG8-alkyne: terminal alkyne; reacts with azide-containing payloads via CuAAC; MW 684.73 Da; DMSO solubility ~125 mg/mL (~182.55 mM)
Comparator Or Baseline	PTAD-PEG8-azide: terminal azide; reacts with alkyne-containing payloads via CuAAC; MW 715.75 Da; DMSO solubility ~125 mg/mL (~174.64 mM)
Quantified Difference	MW difference: 31.02 Da (azide variant heavier by one N atom replacing CH); molar solubility difference: ~182.55 mM (alkyne) vs. ~174.64 mM (azide) in DMSO (~4.5% higher molar solubility for the alkyne variant)
Conditions	Physicochemical properties measured under standard vendor QC conditions at room temperature

Why This Matters

The choice between alkyne and azide determines which payload libraries are directly compatible; selecting the wrong handle necessitates resynthesis of the payload with complementary click functionality, adding months to development timelines.

Tyrosine-Click vs. Maleimide Linkage Stability

The PTAD-tyrosine ene-type linkage generated by PTAD-PEG8-alkyne is demonstrably more robust than the widely used maleimide-cysteine thiosuccinimide linkage. Ban et al. (2013) systematically evaluated the stability of the tyrosine-click linkage and reported that it remained intact under extremes of pH, elevated temperature, and prolonged exposure to human blood plasma—conditions that cause rapid retro-Michael deconjugation of maleimide adducts [1]. The maleimide-cysteine linkage is known to undergo thiol exchange with serum albumin (half-life as short as 2–6 days in plasma for some maleimide conjugates), whereas the PTAD-tyrosine bond does not participate in such exchange reactions, preserving DAR integrity in circulation [2]. This stability advantage was directly exploited in the construction of a trastuzumab-anti-HIV payload ADC that retained potent neutralization activity [1].

Tyrosine vs maleimide stability

Reported

PTAD-tyrosine linkage remained intact under pH/temperature extremes and plasma exposure; maleimide-cysteine linkage known to undergo thiol exchange (plasma half-life ~2–6 days).

Reported higher linkage stability may preserve DAR integrity in circulation.

Ban et al. 2013; Tumey et al. 2014 cross-study comparison.

Evidence Dimension	Linkage stability under physiological stress conditions
Target Compound Data	PTAD-tyrosine linkage: stable to extremes of pH, temperature, and human blood plasma exposure; no detectable deconjugation reported [1]
Comparator Or Baseline	Maleimide-cysteine linkage: known to undergo retro-Michael reaction and thiol exchange with albumin; half-life in plasma ranges from ~2 to 6 days depending on hydrolysis susceptibility of the succinimide ring [2]
Quantified Difference	Qualitative superiority demonstrated: PTAD linkage intact under conditions where maleimide linkages measurably degrade; maleimide plasma half-life range 2–6 days vs. PTAD linkage stability 'significantly more robust' [1][2]
Conditions	Aqueous buffer systems (PBS, Tris, mixed PBS/Tris) across a broad pH range; human blood plasma incubation; temperature stress [1]

Why This Matters

Linker deconjugation in circulation releases free payload prematurely, causing off-target toxicity and reducing the amount of drug delivered to tumor cells; PTAD-PEG8-alkyne's stable anchor directly mitigates this risk.

• [1] Ban H, Gavrilyuk J, Barbas CF III. Facile and Stabile Linkages through Tyrosine: Bioconjugation Strategies with the Tyrosine-Click Reaction. Bioconjugate Chem. 2013;24(4):520-532. doi:10.1021/bc300665t View Source
• [2] Tumey LN, Charati M, He T, Sousa E, Ma D, Han X, et al. Mild Method for Succinimide Hydrolysis on ADCs: Impact on ADC Potency, Stability, Exposure, and Efficacy. Bioconjugate Chem. 2014;25(10):1871-1880. doi:10.1021/bc500357n View Source

PEG₈ Spacer Improves Solubility and Clearance

The eight-unit PEG spacer in PTAD-PEG8-alkyne confers a critical solubility advantage over PTAD-alkyne (no PEG spacer, Sigma-Aldrich Cat. No. 794236, MW ~271.23 Da). DMSO solubility data for PTAD-PEG8-alkyne shows ~125 mg/mL (~182.55 mM) , whereas the non-PEGylated PTAD-alkyne is a crystalline solid with an mp of 176–181°C and requires activation in organic solvent (DMF or acetonitrile) prior to aqueous bioconjugation . Beyond solubility, Burke et al. demonstrated that introducing a PEG chain of 4, 8, or 12 units progressively slowed non-specific cellular uptake of ADCs; non-PEGylated ADCs exhibited rapid uptake and catabolism, with peak free payload concentrations in tissues reached within the first day post-dose, while PEG8- and PEG12-containing ADCs showed increasingly slower uptake and lower peak tissue payload levels [1][2].

PEG8 solubility & clearance

Reported

PTAD-PEG8-alkyne: DMSO solubility ~182.55 mM. Non-PEGylated PTAD-alkyne requires organic solvent activation. PEG8-ADCs show slower non-specific cellular uptake and lower peak tissue payload levels.

Simplifies stock preparation and may reduce non-specific clearance-driven toxicity.

Rodent tissue distribution; clearance kinetics rank: PEG8

Evidence Dimension	Aqueous handling compatibility and impact on ADC non-specific clearance
Target Compound Data	PTAD-PEG8-alkyne: DMSO solubility ~125 mg/mL (~182.55 mM); generates PEGylated ADCs with slower non-specific cellular uptake [1]
Comparator Or Baseline	PTAD-alkyne (no PEG): solid, mp 176–181°C; requires activation with 1,3-dibromo-5,5-dimethylhydantoin in DMF or acetonitrile; non-PEGylated ADCs show rapid uptake and peak tissue payload concentrations within day 1 [2]
Quantified Difference	Qualitative: PEG8-ADC exhibits markedly slower clearance kinetics vs. non-PEGylated ADC; tissue MMAE Cmax reduced proportionally with PEG chain length [2]
Conditions	DMSO solubility at room temperature; ADC pharmacokinetic and tissue distribution studies in Sprague-Dawley rats [2]

Why This Matters

Higher solubility simplifies stock solution preparation and conjugation workflow; reduced non-specific clearance translates to lower peak tissue concentrations of free payload, directly correlating with improved tolerability and reduced bone marrow toxicity.

• [1] Lyon RP, Bovee TD, Doronina SO, Burke PJ, Hunter JH, Neff-LaFord HD, et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology. 2015;33:733-735. doi:10.1038/nbt.3212 View Source
• [2] Simmons J, Zapata F, Neff-LaFord H, Hunter J, Cochran J, Burke P, Lyon RP. Reducing toxicity of antibody-drug conjugates through modulation of pharmacokinetics. Cancer Res. 2017;77(13 Suppl):Abstract 60. doi:10.1158/1538-7445.AM2017-60 View Source

PTAD-PEG8-alkyne Applications

High-DAR ADC with Low Aggregation

When developing ADCs with DAR8 or higher loading of hydrophobic payloads (e.g., auristatins, maytansinoids), PTAD-PEG8-alkyne is the preferred linker over PTAD-PEG4-alkyne because the PEG₈ chain more effectively suppresses inter-ADC hydrophobic aggregation. The JITC 2025 study demonstrated that aggregate content, monitored by native SEC, decreases as PEG chain length increases from 4 to 8 units, enabling DAR8 constructs that remain monomeric in formulation buffer [1]. Procurement teams should specify PTAD-PEG8-alkyne when the target product profile demands DAR ≥ 6 combined with ≤ 5% aggregate content at release.

Extended Plasma Half-Life ADCs

For indications where sustained tumor exposure is critical—such as solid tumors with low antigen density or intermittent dosing schedules—PTAD-PEG8-alkyne confers a PK advantage over both PEG4-based and non-PEGylated linkers. The JITC study ranked PEG8 and PEG12 DAR8-ADCs above PEG4 DAR8-ADCs and non-PEGylated DAR4-ADCs in pharmacokinetic performance [1]. Additionally, Burke et al. and Simmons et al. established that longer PEG chains slow non-specific cellular uptake, reduce peak tissue free-payload concentrations, and improve hematological tolerability [2][3]. Researchers should select PTAD-PEG8-alkyne when plasma half-life extension beyond 3–5 days is a design goal.

Azide Payload Bioconjugation with Stable Linker

PTAD-PEG8-alkyne uniquely combines a plasma-stable tyrosine anchor with an alkyne click handle, making it suitable for conjugation to azide-bearing cytotoxins, fluorophores, or chelators. The PTAD-tyrosine bond remains intact under pH and temperature extremes that degrade maleimide-cysteine adducts [4], while the alkyne group enables CuAAC with widely available azide-functionalized payloads. This combination is not offered by PTAD-PEG8-azide (which requires alkyne-payloads) or maleimide-PEG8-alkyne (which sacrifices plasma stability). Procurement should prioritize PTAD-PEG8-alkyne when the payload library is azide-rich and linker deconjugation in circulation is unacceptable.

High-Concentration ADC Formulation

PTAD-PEG8-alkyne's DMSO solubility of ~125 mg/mL (~182.55 mM) facilitates preparation of concentrated stock solutions for conjugation reactions, reducing the organic solvent burden in aqueous bioconjugation mixtures. This contrasts with non-PEGylated PTAD-alkyne, which is a solid requiring separate activation in DMF or acetonitrile . For high-concentration ADC formulations (>10 mg/mL ADC) where viscosity and aggregation must be minimized, the PEG₈ spacer provides a dual benefit of linker solubility and conjugate hydrophilicity, supporting both the conjugation step and final formulation stability.

Application

Selection Property

Validation Focus

High-DAR ADC with low aggregation

PEG₈ spacer hydrophilicity

Aggregate content by SEC, DAR homogeneity

Sustained-exposure ADC design

PEG linker clearance kinetics

Plasma clearance rate, exposure profile

Azide payload bioconjugation

Alkyne handle and tyrosine anchor stability

Payload compatibility, DAR retention in plasma

High-concentration ADC formulation

Linker solubility and conjugate hydrophilicity

Viscosity, aggregation at high concentration

• [1] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source
• [2] Lyon RP, Bovee TD, Doronina SO, Burke PJ, Hunter JH, Neff-LaFord HD, et al. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Nature Biotechnology. 2015;33:733-735. doi:10.1038/nbt.3212 View Source
• [3] Simmons J, Zapata F, Neff-LaFord H, Hunter J, Cochran J, Burke P, Lyon RP. Reducing toxicity of antibody-drug conjugates through modulation of pharmacokinetics. Cancer Res. 2017;77(13 Suppl):Abstract 60. doi:10.1158/1538-7445.AM2017-60 View Source
• [4] Ban H, Gavrilyuk J, Barbas CF III. Facile and Stabile Linkages through Tyrosine: Bioconjugation Strategies with the Tyrosine-Click Reaction. Bioconjugate Chem. 2013;24(4):520-532. doi:10.1021/bc300665t View Source